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Compound of Interest

Compound Name: Stearyl Glycyrrhetinate

Cat. No.: B080798

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Stearyl Glycyrrhetinate, a derivative of
glycyrrhetinic acid extracted from the licorice root (Glycyrrhiza glabra). Esteemed for its potent
anti-inflammatory, antioxidant, and skin-soothing properties, this lipophilic compound is a
subject of significant interest in dermatological research and cosmetic science. This document
details its physicochemical properties, synthesis, mechanism of action, and relevant
experimental protocols.

Core Physicochemical Data

Stearyl Glycyrrhetinate is the ester of stearyl alcohol and glycyrrhetinic acid. This modification
enhances its oil solubility and skin penetration, making it a highly effective agent in topical

formulations.[1][2]
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Property Value References
CAS Number 13832-70-7 [1][2][3]
Molecular Formula C48H8204 [1][4]
Molecular Weight 723.16 g/mol [11I5161[7]
Appearance White to pale yellowish powder  [3][8]
Solubility Oil-soluble, slightly soluble in 1[9]

water
Typical Usage Level 0.1% - 1% [41[8]

Synthesis and Manufacturing

The synthesis of Stearyl Glycyrrhetinate is primarily achieved through the esterification of

18B-Glycyrrhetinic Acid. This process enhances the lipophilicity of the parent compound,

thereby improving its stability and bioavailability in lipid-based formulations.[1][2]

General Synthesis Workflow

The production process begins with the extraction of Glycyrrhizin from licorice root. This is

followed by hydrolysis to yield 183-Glycyrrhetinic Acid, which is then esterified with stearyl

alcohol or a stearyl donor.[1][3]
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Figure 1: General synthesis and purification workflow for Stearyl Glycyrrhetinate.

Mechanism of Action

Stearyl Glycyrrhetinate exerts its biological effects through multiple pathways, primarily
centered on the modulation of inflammatory and oxidative stress responses.

Anti-Inflammatory Activity

The anti-inflammatory properties of Stearyl Glycyrrhetinate are well-documented. It has been
shown to be more potent than its precursor, glycyrrhetinic acid.[10] The proposed mechanisms
include the inhibition of key inflammatory mediators and signaling pathways. Clinical studies
have demonstrated its efficacy in reducing erythema and skin irritation.[10] Some research
suggests that its anti-inflammatory effects may be mediated through the inhibition of signaling
pathways such as NF-kB, MAPKs, and PI3K/Akt.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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